Cas no 2228821-15-4 (3-(2-bromopyridin-3-yl)-2,2-dimethylcyclopropylmethanamine)

• Product Name: 3-(2-bromopyridin-3-yl)-2,2-dimethylcyclopropylmethanamine
• CAS No: 2228821-15-4
• MF: C₁₁H₁₅BrN₂
• MW: 255.154201745987
• CID: 6187221
• PubChem ID: 165735571
• Update Time: 2025-10-21

3-(2-bromopyridin-3-yl)-2,2-dimethylcyclopropylmethanamine Chemical and Physical Properties

Names and Identifiers

• 3-(2-bromopyridin-3-yl)-2,2-dimethylcyclopropylmethanamine
• EN300-1905591
• 2228821-15-4
• [3-(2-bromopyridin-3-yl)-2,2-dimethylcyclopropyl]methanamine

• Inchi： 1S/C11H15BrN2/c1-11(2)8(6-13)9(11)7-4-3-5-14-10(7)12/h3-5,8-9H,6,13H2,1-2H3
• InChI Key： RLIGKPZIILCLFX-UHFFFAOYSA-N
• SMILES： BrC1C(=CC=CN=1)C1C(CN)C1(C)C

Computed Properties

• Exact Mass: 254.04186g/mol
• Monoisotopic Mass: 254.04186g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 38.9Ų

Additional information on 3-(2-bromopyridin-3-yl)-2,2-dimethylcyclopropylmethanamine

Professional Introduction to Compound with CAS No. 2228821-15-4 and Product Name: 3-(2-bromopyridin-3-yl)-2,2-dimethylcyclopropylmethanamine

The compound with the CAS number 2228821-15-4 and the product name 3-(2-bromopyridin-3-yl)-2,2-dimethylcyclopropylmethanamine represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its unique structural features, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The presence of a bromopyridine moiety and a dimethylcyclopropyl group makes it a versatile scaffold for designing novel bioactive compounds.

In recent years, the pharmaceutical industry has witnessed a surge in the exploration of heterocyclic compounds, particularly those containing nitrogen-containing rings, due to their diverse biological activities. The bromopyridine component in this compound is particularly noteworthy, as it serves as an excellent pharmacophore for targeting various biological pathways. Bromopyridines have been extensively studied for their roles in modulating enzyme activity, receptor binding, and cellular signaling. This makes them invaluable in the development of drugs that address a wide range of therapeutic areas, including oncology, inflammation, and central nervous system disorders.

The dimethylcyclopropyl group appended to the molecule introduces rigidity and steric bulk, which can be strategically exploited to enhance binding affinity and selectivity. This structural feature is particularly relevant in the design of small-molecule inhibitors, where precise spatial orientation is crucial for effective interaction with biological targets. The combination of these two distinct moieties—bromopyridine and dimethylcyclopropyl—makes this compound a promising candidate for further investigation.

Recent studies have highlighted the importance of 3-(2-bromopyridin-3-yl)-2,2-dimethylcyclopropylmethanamine in the development of novel therapeutic agents. Researchers have demonstrated its potential in inhibiting specific kinases and enzymes implicated in various diseases. For instance, preliminary studies suggest that this compound may exhibit inhibitory activity against certain tyrosine kinases, which are known to play a pivotal role in cancer progression. The bromine atom in the bromopyridine ring also provides a handle for further chemical modifications, allowing chemists to explore derivatization strategies that could enhance pharmacological properties.

The structural motif of 3-(2-bromopyridin-3-yl)-2,2-dimethylcyclopropylmethanamine aligns well with current trends in drug discovery, where molecules with complex scaffolds are being prioritized for their ability to engage multiple binding sites on biological targets. This approach has led to the identification of several high-affinity ligands that exhibit potent activity in preclinical models. The dimethylcyclopropyl group contributes to the overall shape and electronic properties of the molecule, which are critical factors in determining its interaction with biological targets.

In addition to its potential as an inhibitor, this compound may also serve as a valuable intermediate in synthetic chemistry. The presence of functional groups such as the amine moiety allows for further derivatization into more complex structures. Such flexibility is highly advantageous in drug development pipelines, where iterative optimization is often required to achieve desired pharmacological profiles. The ability to modify both the bromopyridine and dimethylcyclopropyl components provides chemists with numerous opportunities to fine-tune the properties of the final product.

Advances in computational chemistry have further enhanced the utility of compounds like 3-(2-bromopyridin-3-yl)-2,2-dimethylcyclopropylmethanamine. Molecular modeling techniques have enabled researchers to predict binding modes and affinity with high accuracy, thereby accelerating the drug discovery process. These computational tools have been instrumental in identifying promising candidates for experimental validation. By integrating experimental data with computational insights, scientists can gain deeper insights into how these molecules interact with their targets.

The synthesis of 3-(2-bromopyridin-3-yl)-2,2-dimethylcyclopropylmethanamine presents an interesting challenge due to its complex structure. However, recent advancements in synthetic methodologies have made it more feasible to access such molecules efficiently. Techniques such as cross-coupling reactions and transition-metal catalysis have been particularly useful in constructing the desired framework. These methods not only improve yield but also allow for greater control over regioselectivity and stereochemistry.

The potential applications of this compound extend beyond traditional pharmaceuticals. Its unique structural features make it a candidate for use in agrochemicals and specialty chemicals as well. For instance, derivatives of bromopyridines have been explored for their herbicidal and fungicidal properties. Similarly, compounds containing cycloalkyl groups are often employed in materials science due to their stability and reactivity under various conditions.

As research continues to evolve, it is likely that new applications for 3-(2-bromopyridin-3-yl)-2,2-dimethylcyclopropylmethanamine will emerge. The combination of its structural features—such as the bromopyridine moiety and the dimethylcyclopropyl group—makes it a versatile platform for innovation. By leveraging both experimental and computational approaches, scientists can unlock its full potential across multiple domains.